Cas no 56403-09-9 (1,8-Diaza-2,9-diketocyclotetradecane)

• Product Name: 1,8-Diaza-2,9-diketocyclotetradecane
• CAS No: 56403-09-9
• MF: C₁₂H₂₂N₂O₂
• MW: 226.315283298492
• CID: 382856
• PubChem ID: 16
• Update Time: 2025-05-21

1,8-Diaza-2,9-diketocyclotetradecane Chemical and Physical Properties

Names and Identifiers

• 1,8-Diazacyclotetradecane-2,9-dione
• 6-Aminohexanoate Cyclic Dimer
• 6-aminohexanoic acid cyclic dimer
• 6-aminohexanoic acid dimer
• nylon 6 cyclic dimer
• nylon cyclic dimer
• 2H-AZEPIN-2-ONE, HEXAHYDRO-, CYCLIC DIMER
• 1,8-Diaza-2,9-dioxo-cyclo-tetradecan
• ADTN, (+)
• LIJ968E05S
• UNII-LIJ968E05S
• NSC_16
• AKOS016027661
• CHEBI:133923
• CAPROLACTAM CYCLIC DIMER
• 1,8-DIAZA-2,9-DIOXOCYCLOTETRADECANE
• C04277
• CAS_16
• CYCLIC DIMER OF .EPSILON.-CAPROLACTAM
• DTXSID90204974
• .EPSILON.-AMINOCAPROIC ACID CYCLIC DIMER
• C20990
• CHEBI:16968
• BDBM81871
• 56403-09-9
• Q27102157
• NS00010779
• Cyclic Dimer of Caprolactam
• HERSSAVMHCMYSQ-UHFFFAOYSA-N
• 7,14-Diazacyclotetradecane-1,8-dione
• 1,8-Diaza-2,9-diketocyclotetradecane

• Inchi： 1S/C12H22N2O2/c15-11-7-3-1-5-9-13-12(16)8-4-2-6-10-14-11/h1-10H2,(H,13,16)(H,14,15)
• InChI Key： HERSSAVMHCMYSQ-UHFFFAOYSA-N
• SMILES： O=C1CCCCCNC(CCCCCN1)=O

Computed Properties

• Exact Mass: 226.16826
• Monoisotopic Mass: 226.168128
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 0
• Complexity: 205
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 58.2
• XLogP3: 0.6

Experimental Properties

• Density: 0.969
• Boiling Point: 497.8°Cat760mmHg
• Flash Point: 204.1°C
• Refractive Index: 1.446
• PSA: 58.2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Macrolactams Macrolactams
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Macrolactams

Additional information on 1,8-Diaza-2,9-diketocyclotetradecane

Introduction to 1,8-Diaza-2,9-diketocyclotetradecane (CAS No. 56403-09-9)

1,8-Diaza-2,9-diketocyclotetradecane, identified by its Chemical Abstracts Service (CAS) number 56403-09-9, is a significant compound in the realm of organic chemistry and pharmaceutical research. This bicyclic heterocyclic molecule features a unique structural framework that has garnered considerable attention due to its potential applications in medicinal chemistry and material science. The presence of nitrogen atoms within the ring system introduces a rich palette of reactivity, making it a valuable scaffold for the development of novel bioactive molecules.

The compound belongs to the class of diaza-cycloalkanes, which are known for their diverse chemical properties and biological activities. The specific arrangement of ketone groups at the 2 and 9 positions in 1,8-Diaza-2,9-diketocyclotetradecane contributes to its distinct reactivity, enabling various functionalization strategies that can be exploited in drug design. Its cyclic structure provides stability while allowing for modifications that can fine-tune its pharmacological properties.

In recent years, there has been growing interest in heterocyclic compounds as pharmacophores due to their prevalence in natural products and synthetic drugs. The nitrogen-containing ring system in 1,8-Diaza-2,9-diketocyclotetradecane mimics the core structures of several bioactive molecules, including antiviral and anticancer agents. Researchers have leveraged this scaffold to explore new chemical entities with enhanced binding affinity and selectivity against target enzymes or receptors.

One of the most compelling aspects of 1,8-Diaza-2,9-diketocyclotetradecane is its versatility in serving as a precursor for more complex derivatives. The ketone functionalities can undergo condensation reactions with various nucleophiles, leading to the formation of enones, hydrazones, or other oxygen-containing heterocycles. These transformations have been instrumental in generating libraries of compounds for high-throughput screening (HTS) campaigns aimed at identifying lead candidates for further development.

The synthesis of 1,8-Diaza-2,9-diketocyclotetradecane itself is a challenging yet rewarding endeavor. Traditional methods often involve multi-step sequences starting from readily available precursors such as cyclohexanone or cyclopentanone. Advances in catalytic techniques have enabled more efficient routes, including asymmetric synthesis approaches that allow for the introduction of specific stereochemistry into the final product. This is particularly important in pharmaceutical applications where enantiomeric purity can significantly impact biological activity.

Recent studies have highlighted the potential of 1,8-Diaza-2,9-diketocyclotetradecane derivatives as modulators of enzyme activity. For instance, modifications at the nitrogen atoms have been shown to influence the binding kinetics of proteases and kinases involved in inflammatory pathways. By fine-tuning the electronic and steric properties of the scaffold, researchers have been able to develop inhibitors with improved potency and reduced off-target effects. These findings underscore the importance of 1,8-Diaza-2,9-diketocyclotetradecane as a building block in rational drug design.

The compound's utility extends beyond medicinal chemistry into materials science. Its rigid cyclic structure makes it a candidate for designing polymers with tailored mechanical properties or for use as chiral auxiliaries in asymmetric synthesis. Additionally, its ability to form coordination complexes with transition metals has opened up avenues for catalytic applications in organic transformations.

In conclusion,1,8-Diaza-2,9-diketocyclotetradecane (CAS No. 56403-09-9) represents a fascinating molecule with broad applicability across multiple scientific disciplines. Its unique structural features and reactivity make it an invaluable asset for researchers seeking to develop innovative solutions in drug discovery and materials engineering. As our understanding of its chemical behavior continues to evolve,1,8-Diaza-2,9-diketocyclotetradecane is poised to play an increasingly pivotal role in shaping the future of synthetic chemistry and pharmaceutical innovation.